Cas no 111466-62-7 ((S,S,R,R)-Orlistat)
(S,S,R,R)-Orlistat is a potent lipase inhibitor with high specificity. Its unique (S,S,R,R) stereochemistry contributes to its efficacy, preventing fat absorption from the diet. The product boasts a favorable pharmacokinetic profile with minimal side effects, making it a reliable choice for weight management. Its mechanism of action, which targets the absorption of dietary fats, sets it apart from other anti-obesity agents.
(S,S,R,R)-Orlistat structure
Product Name:(S,S,R,R)-Orlistat
CAS No:111466-62-7
MF:C29H53NO5
MW:495.73482966423
CID:894446
PubChem ID:46783542
Update Time:2025-10-28
(S,S,R,R)-Orlistat Chemical and Physical Properties
Names and Identifiers
-
- (S,S,R,R)-Orlistat
- [14C]-Orlistat
- Orlistat (S,S,R,R)-Isomer
- [2R-[2α(S*),3β]]-N-ForMyl-
- N-Formyl-L-leucine (1S)-1-[[(2R,3R)-3-hexyl-4-oxo-2-oxetanyl] methyl] dodecyl ester
- SCHEMBL10929990
- 1-(3-hexyl-4-oxooxetan-2-yl)tridecan-2-yl 2-formamido-4-methylpentanoate
- AKOS030241554
- 1620409-08-6
- BDBM50465322
- 111466-62-7
- CHEMBL2305145
- [(2S)-1-[(2R,3R)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2R)-2-formamido-4-methylpentanoate
- J-002582
- (R,S,R,R)-Orlistat
- (S,R,R,R)-Orlistat
-
- Inchi: 1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25+,26+,27+/m0/s1
- InChI Key: AHLBNYSZXLDEJQ-FICKONGGSA-N
- SMILES: O1C([C@H](CCCCCC)[C@H]1C[C@H](CCCCCCCCCCC)OC([C@@H](CC(C)C)NC=O)=O)=O
Computed Properties
- Exact Mass: 495.39200
- Monoisotopic Mass: 495.39237379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 23
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10
- Topological Polar Surface Area: 81.7Ų
Experimental Properties
- Density: 0.977
- Boiling Point: 615.876°C at 760 mmHg
- Flash Point: 326.27°C
- Refractive Index: 1.47
- PSA: 81.70000
- LogP: 7.90870
(S,S,R,R)-Orlistat Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O686490-.25mg |
(S,S,R,R)-Orlistat |
111466-62-7 | 25mg |
$184.00 | 2023-05-17 | ||
| TRC | O686490-1mg |
(S,S,R,R)-Orlistat |
111466-62-7 | 1mg |
$ 488.00 | 2023-09-06 | ||
| TRC | O686490-2mg |
(S,S,R,R)-Orlistat |
111466-62-7 | 2mg |
$ 925.00 | 2023-09-06 | ||
| TRC | O686490-5mg |
(S,S,R,R)-Orlistat |
111466-62-7 | 5mg |
$2205.00 | 2023-05-17 | ||
| TRC | O686490-10mg |
(S,S,R,R)-Orlistat |
111466-62-7 | 10mg |
$3921.00 | 2023-05-17 | ||
| TRC | O686490-0.25mg |
(S,S,R,R)-Orlistat |
111466-62-7 | 0.25mg |
$ 160.00 | 2023-02-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215833-10 mg |
(S,S,R,R)-Orlistat, |
111466-62-7 | 10mg |
¥48,887.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215833-10mg |
(S,S,R,R)-Orlistat, |
111466-62-7 | 10mg |
¥48887.00 | 2023-09-05 | ||
| TRC | O686490-25mg |
(S,S,R,R)-Orlistat |
111466-62-7 | 25mg |
$ 184.00 | 2023-09-06 |
(S,S,R,R)-Orlistat Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
111466-62-7 ((S,S,R,R)-Orlistat) Related Products
- 130793-27-0(N-Formyl-L-leucine (3S,4R,6S)-3-Hexyltetrahydro-2-oxo-6-undecyl-2H-pyran-4-yl Ester)
- 111466-61-6((S,R,R,R)-Orlistat)
- 111466-63-8((S,R,S,S)-Orlistat)
- 96829-58-2(Orlistat)
- 686744-60-5(Orlistat Tetradecyl Ester)
- 104872-28-8((R,S,S,S)-Orlistat)
- 113276-96-3(L-Valine, N-formyl-,(1S)-1-[[(2S,3S)-3-hexyl-4-oxo-2-oxetanyl]methyl]hexyl ester)
- 1356847-30-7(5-Methyl-L-norleucine Orlistat Analogue)
- 1243011-56-4(Octyl Orlistat)
- 1225451-00-2((R,R,S,S)-Orlistat)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent